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Compound of Interest

Compound Name: 2-Hexyl-1-octanol

Cat. No.: B011351

2-Hexyl-1-octanol, identified by the CAS number 19780-79-1, is a C14 branched-chain
primary alcohol.[1][2][3] It belongs to a significant class of compounds known as Guerbet
alcohols, which are characterized by their 3-branched structure.[4][5][6] This specific molecular
architecture—a hexyl group at the second carbon of an octanol backbone—is the direct result
of the Guerbet reaction, a self-condensation of alcohols at elevated temperatures.[4][6][7]

The branching imparts a unique set of physicochemical properties that distinguish 2-hexyl-1-
octanol and other Guerbet alcohols from their linear-chain counterparts.[4][5] Key among
these are a significantly lower melting point, rendering them liquid over a broad temperature
range, enhanced oxidative and thermal stability, and low volatility.[4][6][8] These attributes
make 2-hexyl-1-octanol a highly versatile and valuable molecule in a multitude of applications,
including cosmetics, industrial lubricants, and as a key intermediate in chemical synthesis.[9]
This guide provides a comprehensive technical overview of its properties, synthesis,
applications, and handling protocols, grounded in established scientific principles and
methodologies.

Physicochemical and Spectroscopic Profile

The distinct properties of 2-hexyl-1-octanol are quantitatively summarized below. These data
are essential for predicting its behavior in various formulations and reaction conditions.

Physical and Chemical Properties
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Property Value Source(s)
CAS Number 19780-79-1 [2][3]
Molecular Formula C14H300 [1][2][10]
Molecular Weight 214.39 g/mol [1112][11]
Appearance Colorl.ess' to almost colorless 2]

clear liquid
Boiling Point 162 °C at 15 mmHg [1][3]
Melting/Freezing Point 13.0 °C (literature) [10]
Flash Point 110 °C [1]
Density / Specific Gravity ~0.83 g/cm? [2]
Refractive Index 1.4440 to 1.4480 [2][3]
Solubility Insoluble in water (predicted) [1][12]
logP (Octanol/Water) 4.536 - 5.9 (predicted) [12][13]

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural confirmation and purity assessment of

2-hexyl-1-octanol.

Spectroscopic Data Value Source(s)
Mass spectra available in NIST
GC-MS [11]
database
Kovats Retention Index (Polar
2069, 2162 [14][15]
Column)
Data available via
13C NMR Spectra [16]

SpectraBase

Synthesis Pathway: The Guerbet Reaction

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://labproinc.com/products/2-hexyl-1-n-octanol-1ml-h1635-1ml
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9365023.htm
https://aksci.com/sds/4937CC_SDS.pdf
https://labproinc.com/products/2-hexyl-1-n-octanol-1ml-h1635-1ml
https://www.chemicalbook.com/msds/2-hexyl-1-octanol.pdf
https://aksci.com/sds/4937CC_SDS.pdf
https://labproinc.com/products/2-hexyl-1-n-octanol-1ml-h1635-1ml
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19780791&Mask=200
https://labproinc.com/products/2-hexyl-1-n-octanol-1ml-h1635-1ml
https://aksci.com/sds/4937CC_SDS.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9365023.htm
https://www.chemicalbook.com/msds/2-hexyl-1-octanol.pdf
https://aksci.com/sds/4937CC_SDS.pdf
https://labproinc.com/products/2-hexyl-1-n-octanol-1ml-h1635-1ml
https://labproinc.com/products/2-hexyl-1-n-octanol-1ml-h1635-1ml
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9365023.htm
https://aksci.com/sds/4937CC_SDS.pdf
https://www.chemeo.com/cid/74-162-0/2-Hexyl-1-octanol
https://www.chemeo.com/cid/74-162-0/2-Hexyl-1-octanol
https://nmppdb.com.ng/compounds-detail?compound=2-hexyl-1-octanola
https://www.benchchem.com/product/b011351?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19780791&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19780791&Mask=2000
https://www.chemeo.com/cid/74-162-0/2-Hexyl-1-octanol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hexyl-1-octanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The industrial synthesis of 2-hexyl-1-octanol is achieved through the Guerbet reaction, a
base-catalyzed dimerization of a primary alcohol.[4][7] In this specific case, 1-heptanol would
be the starting material to produce C14 Guerbet alcohol, though the reaction can also occur
between two different alcohols. The reaction proceeds through a sequence of dehydrogenation,
aldol condensation, and subsequent hydrogenation steps.[4]

The mechanism requires a catalyst capable of facilitating both hydrogenation/dehydrogenation
and aldol condensation.[4] This dual functionality is crucial for driving the reaction to
completion.

Reaction Mechanism

The core mechanism of the Guerbet reaction is a four-step process:
» Dehydrogenation: The primary alcohol is oxidized to its corresponding aldehyde.

« Aldol Condensation: The aldehyde undergoes a base-catalyzed aldol condensation with
another molecule of itself.

o Dehydration: The resulting aldol adduct readily dehydrates to form an a,3-unsaturated
aldehyde.

e Hydrogenation: The unsaturated aldehyde is hydrogenated, first at the carbon-carbon double
bond and then at the carbonyl group, yielding the final 3-branched primary alcohol.[4]

Step 1: Dehydrogenation

R-CH2-CH2-OH
(Alcohol)

Step 2 & 3: Aldol Condensation & Dehydration Step 4: Hydrogenation

R-CH2-CHO
(Aldehyde)

-H20

R-CH=C(R)-CHO +2Hz R-CH:-CH(R)-CH2-OH
(a,B-Unsaturated Aldehyde) (Guerbet Alcohol)

lyst ( R-CH2-CHO + R-CH(CHO)-CH2-R

Click to download full resolution via product page

Caption: Guerbet reaction mechanism for branched alcohol synthesis.
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Experimental Protocol: Synthesis of 2-Hexyl-decanol (A
C16 Analogue)

While a specific protocol for 2-hexyl-1-octanol (C14) is not readily available, the following
procedure for a C16 analogue (2-hexyl-1-decanol) from 1-octanol illustrates the practical
application of the Guerbet reaction.[17] The principles are directly transferable.

Objective: Synthesize 2-hexyl-1-decanol from 1-octanol via a catalyzed Guerbet reaction.

Materials:

1-octanol (40 g)

Granular potassium hydroxide (0.6 g, 1.5 wt%)

Copper-nickel catalyst on a hydrotalcite support (0.4 g)[17]

Nitrogen gas supply

Standard laboratory glassware including a five-neck flask, magnetic stirrer, condenser, and a
Dean-Stark apparatus.

Procedure:

e Reactor Setup: Charge a 100 mL five-neck flask with 1-octanol, potassium hydroxide, and
the copper-nickel catalyst.[17] Equip the flask with a magnetic stirrer, temperature probe,
nitrogen inlet, condenser, and a Dean-Stark trap to collect the water formed during the
reaction.[17]

e Inert Atmosphere: Purge the system with a steady flow of nitrogen gas (50-60 mL/min) to
create an inert environment.

« Reaction Initiation: Heat the mixture to the boiling point of 1-octanol (approximately 195 °C)
while stirring.[17]

o Reaction Monitoring: Maintain the temperature and monitor the reaction progress. Water will
be collected in the Dean-Stark trap as the reaction proceeds, providing a visual indicator of
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conversion. The reaction can be monitored over several hours.

o Work-up and Purification: Upon completion, the crude reaction mixture is cooled. Post-
reaction purification typically involves several steps to remove unreacted starting material,
catalysts, and byproducts. These steps may include:

o Filtration: To remove the solid Cannizzaro soap and heterogeneous catalyst.[6]
o Vacuum Stripping: To remove any unreacted 1-octanol.[6]
o Hydrogenation: To reduce any remaining unsaturated intermediates.[6]

e Analysis: The final product composition and purity are analyzed using Gas Chromatography
(GC).[17]

Applications and Mechanistic Insights

The unique properties of 2-hexyl-1-octanol make it a functional ingredient in several high-
performance applications.

2-Hexyl-1-octanol
(Guerbet Alcohol)

Low melting point,
non-greasy feel

;ﬁsmetics & Personal Care
Skin Conditioning Fragrance Component

High thermal stability Branched structure Reactive -OH group

Industrial Applications
Plasticizers Surfactant Intermediate

Good solvency Forms occlusive film |Low volatility

Click to download full resolution via product page
Caption: Key application areas for 2-Hexyl-1-octanol.

o Cosmetics and Personal Care: 2-Hexyl-1-octanol and similar Guerbet alcohols are prized
as emollients in skincare and hair care formulations. The branched structure disrupts the
crystalline packing that occurs with linear fatty alcohols, resulting in a product that is liquid at

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


http://www.scientificspectator.com/documents/surfactant%20spectator/Jan_2014_Article.pdf
http://www.scientificspectator.com/documents/surfactant%20spectator/Jan_2014_Article.pdf
http://www.scientificspectator.com/documents/surfactant%20spectator/Jan_2014_Article.pdf
https://www.chemicalbook.com/synthesis/2-hexyl-1-decanol.htm
https://www.benchchem.com/product/b011351?utm_src=pdf-body
https://www.benchchem.com/product/b011351?utm_src=pdf-body-img
https://www.benchchem.com/product/b011351?utm_src=pdf-body
https://www.benchchem.com/product/b011351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

room temperature and provides a smooth, silky, and non-greasy feel on the skin.[8] It
functions as a skin-conditioning agent by forming a non-occlusive film that helps to reduce
moisture loss. Its low volatility also makes it a suitable solvent and carrier for fragrance
ingredients.

e Lubricants and Plasticizers: The excellent thermal stability and low pour point of Guerbet
alcohols make them ideal base fluids or additives in the formulation of high-performance
lubricants and metalworking fluids.[6] Their branched nature interferes with the alignment of
polymer chains, making them effective plasticizers.[4][5]

o Chemical Intermediate: The primary alcohol group of 2-hexyl-1-octanol is a reactive site for
further chemical modification.[6] It is a key starting material for the synthesis of Guerbet
esters, which are also widely used as emollients and lubricants.[4][5][8] Oxidation of the
alcohol yields the corresponding Guerbet acid.[7]

Safety, Handling, and Toxicology

Proper handling of 2-hexyl-1-octanol is essential in a research and development setting. The
following information is synthesized from available Safety Data Sheets (SDS).

¢ General Handling: Handle in a well-ventilated area.[10] Wear suitable protective clothing,
including chemical-impermeable gloves and eye/face protection.[10] Avoid contact with skin
and eyes and prevent the formation of aerosols or mists.[10] Use non-sparking tools and
take measures to prevent electrostatic discharge.[10][18]

o Storage: Store in a cool, dry, and well-ventilated place in tightly closed containers.[18] Keep
away from all sources of ignition, including heat, sparks, and open flames.[18]

o First Aid Measures:

o Inhalation: Move the individual to fresh air. If symptoms persist, seek medical attention.[10]
[18]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area
thoroughly with soap and water.[18] Skin contact may cause inflammation, itching, or
redness.[1]
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o Eye Contact: Rinse cautiously with plenty of water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention if irritation
persists.[18]

o Ingestion: Rinse mouth. Do not induce vomiting. Seek medical advice if feeling unwell.[18]

o Fire-Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.
[10] Wear self-contained breathing apparatus (SCBA) if necessary.[10]

» Toxicological Profile: Detailed toxicological data for this specific compound is limited. It is
generally considered to have low irritation potential.[6] However, as with any chemical,
unnecessary exposure should be avoided. Some safety data sheets indicate it can be
harmful in contact with skin.[18]

Conclusion

2-Hexyl-1-octanol is a prime example of how molecular architecture dictates function. As a
Guerbet alcohol, its B-branched structure confers a set of highly desirable properties, including
a low melting point, high stability, and excellent emollient characteristics. These attributes are a
direct consequence of the Guerbet reaction, a robust and scalable synthesis route. For
researchers and drug development professionals, 2-hexyl-1-octanol offers a versatile platform
—whether as a high-performance excipient in topical formulations, a stable solvent, or a
foundational intermediate for the synthesis of novel esters and other derivatives. A thorough
understanding of its physicochemical properties and safety protocols is paramount to
leveraging its full potential in advanced applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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